Cas no 88647-09-0 (1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester)

1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester structure

88647-09-0 structure

Product name:1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester

CAS No:88647-09-0

MF:C₂₀H₃₅NO₂

MW:321.4974

CID:625701

PubChem ID:71319275

Chemical and Physical Properties
Related Products

1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester
- methyl 8-(5-hexyl-3-methyl-1H-pyrrol-2-yl)octanoate
- DTXSID80749304
- 88647-09-0
- Inchi： InChI=1S/C20H35NO2/c1-4-5-6-10-13-18-16-17(2)19(21-18)14-11-8-7-9-12-15-20(22)23-3/h16,21H,4-15H2,1-3H3
- InChI Key： STLCKTOZHBDLKL-UHFFFAOYSA-N
- SMILES： CCCCCCC1=CC(=C(N1)CCCCCCCC(=O)OC)C

Computed Properties

Exact Mass: 321.266779359g/mol
Monoisotopic Mass: 321.266779359g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 14
Complexity: 306
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.1Å²
XLogP3: 6.3

1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester Related Literature

1. A 3D co-culture microtissue model of the human placenta for nanotoxicity assessment†

Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
2. 2-Amino-3′-dialkylaminobiphenyl-based fluorescent intracellular probes for nitric oxide surrogate N2O3†

P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
3. 8(E)-4-[{2-(2,4-dinitrophenyl)hydrazono}benzene-1,3-diol] as a solvatochromic Schiff base and chromogenic signaling of water content by its deprotonated form in acetonitrile†

Karishma Tiwari,Monika Mishra,Vinod P. Singh RSC Adv., 2014,4, 27556-27564
4. A benzene-thermal metathesis route to pure metastable rocksalt GaN

Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
5. 3D printed O2 indicators†

Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
6. 3D-nanoflowers of rutile TiO2 as a film grown on conducting and non-conducting glass substrates for in vitro biocompatibility studies with mouse MC3T3 osteoblast and human HS-5 cells

Kyung-Hee Park,Marshal Dhayal RSC Adv., 2015,5, 33503-33514
7. A background-subtraction strategy leads to ratiometric sensing of oxygen without recalibration†

Yinglu Zhang,Longjiang Ding,Wei Zhang,Xiao-ai Zhang,Ying Lian,Xu-dong Wang Analyst, 2018,143, 5120-5126
8. A “weak acid and weak base” type fluorescent probe for sensing pH: mechanism and application in living cells†

Jingxiang Pang RSC Adv., 2019,9, 20982-20988
9. 4′-Guanidinium-modified siRNA: a molecular tool to control RNAi activity through RISC priming and selective antisense strand loading†

Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
10. 4-Pyridyl-substituted azacycloalkanes with multiple donor sites prepared via a solvent-free, one-pot method for use in electrocatalysts†

B. K. Breedlove,R. Kandel,H. Md. Ahsan Dalton Trans., 2014,43, 7683-7686

88647-09-0 (1H-Pyrrole-2-octanoic acid, 5-hexyl-3-methyl-, methyl ester) Related Products

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